Cas no 288401-04-7 (4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl-)

• Product Name: 4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl-
• CAS No: 288401-04-7
• Molecular Formula: C₁₆H₁₂O₃
• Molecular Weight: 252.26468
• CID: 248911
• PubChem ID: 1659442

4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl- Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(4-hydroxyphenyl)-6-methyl-
• 4'-Hydroxy-6-methylflavone
• NSC792754
• 4H-1-Benzopyran-4-one, 2-(4-hydroxyphenyl)-6-methyl-
• AKOS002387516
• 2-(4-hydroxyphenyl)-6-methylchromen-4-one
• YAACYYNCHMHECD-UHFFFAOYSA-N
• CS-0336027
• MFCD03424432
• NSC-792754
• CHEMBL2442412
• 4-Hydroxy-6-methylflavone,97%
• 288401-04-7
• SCHEMBL5433487
• 2-(4-Hydroxyphenyl)-6-methyl-4H-chromen-4-one

• MDL： MFCD03424432
• InChIKey： YAACYYNCHMHECD-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O3/c1-10-2-7-15-13(8-10)14(18)9-16(19-15)11-3-5-12(17)6-4-11/h2-9,17H,1H3
• SMILES： CC1=CC2=C(C=C1)OC(=CC2=O)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 252.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 252.079
• Heavy Atom Count: 19
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 3.47400
• PSA: 50.44000
• Melting Point: 238-243℃